![molecular formula C7H6ClN3 B054477 3,5-Diamino-4-chlorobenzonitrile CAS No. 34207-46-0](/img/structure/B54477.png)
3,5-Diamino-4-chlorobenzonitrile
Overview
Description
3,5-Diamino-4-chlorobenzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Preparation Methodologies :
- A study by Yang Guo-gang (2009) discusses the preparation of 4-Chloro-3,5-diaminobenzonitrile through indirect electroreduction, highlighting a specific method of synthesizing this compound with an average yield of 88.1% and average current efficiency of 74.2% (Yang Guo-gang, 2009).
Applications in Corrosion Inhibition :
- Research by G. Sığırcık et al. (2016) evaluated 3,4-diaminobenzonitrile (a related compound) for its efficiency in inhibiting steel corrosion. This study provides insight into the potential use of similar compounds in corrosion prevention (G. Sığırcık, T. Tüken, M. Erbil, 2016).
Synthesis and Characterization of Derivatives :
- T. Klapötke et al. (2010) explored the synthesis and characterization of 3,5-Diamino-1,2,4-triazolium Dinitramide, a derivative of 3,5-Diamino-4-chlorobenzonitrile, and its potential applications in energetic materials (T. Klapötke, Franz A. Martin, Norbert Mayr, J. Stierstorfer, 2010).
Thermodynamic and Structural Studies :
- A study by Inês M. Rocha et al. (2014) analyzed the thermodynamic properties and pseudosymmetry in the crystalline packing of chlorobenzonitrile isomers, providing fundamental understanding relevant to compounds like this compound (Inês M. Rocha, Tiago L. P. Galvão, M. D. Ribeiro da Silva, M. Ribeiro da Silva, 2014).
Antimicrobial Applications :
- The synthesis of 3,5-diamino-4-(4′-fluorophenylazo)-1-aryl/heteroarylpyrazoles and their antimicrobial activity was investigated by R. Aggarwal et al. (2013), suggesting potential pharmaceutical applications of compounds derived from this compound (R. Aggarwal, Virender Kumar, G. Gupta, Vinod Kumar, 2013).
Environmental and Wastewater Treatment :
- Research by M. Redeker et al. (2014) on the anaerobic transformation of diatrizoate (a compound structurally related to this compound) highlights its potential in environmental and wastewater treatment applications (M. Redeker, A. Wick, B. Meermann, T. Ternes, 2014).
Energetic Materials :
- Studies by Yongxing Tang et al. (2019) and Venugopal Thottempudi et al. (2011) discuss the development of energetic materials utilizing derivatives of this compound, contributing to the field of high energy density materials (Yongxing Tang, Chunlin He, Gregory H. Imler, D. Parrish, J. Shreeve, 2019), (Venugopal Thottempudi, J. Shreeve, 2011).
Mechanism of Action
Target of Action
It is used in the preparation of glycolic amide derivatives, which are known to act as allergy inhibitors and anti-inflammatory agents .
Mode of Action
Based on its use in the synthesis of glycolic amide derivatives, it can be inferred that it may interact with its targets to modulate immune responses and inflammation .
Result of Action
The compound is used in the synthesis of glycolic amide derivatives, which are known to have anti-inflammatory and allergy inhibiting effects .
Properties
IUPAC Name |
3,5-diamino-4-chlorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c8-7-5(10)1-4(3-9)2-6(7)11/h1-2H,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJYCIEHSLYUBEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)Cl)N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00496565 | |
Record name | 3,5-Diamino-4-chlorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00496565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34207-46-0 | |
Record name | 3,5-Diamino-4-chlorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34207-46-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Diamino-4-chlorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00496565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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